Cas no 2137559-06-7 (1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine
• CAS No: 2137559-06-7
• MF: C₈H₁₀BrN₅
• MW: 256.102499485016
• CID: 6356966
• PubChem ID: 165795140
• Update Time: 2025-05-20

1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine
• 2137559-06-7
• EN300-1113361
• 1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-3-amine

• Inchi： 1S/C8H10BrN5/c1-13-7(6(9)4-11-13)5-14-3-2-8(10)12-14/h2-4H,5H2,1H3,(H2,10,12)
• InChI Key： UAWJOYZGGKHUKD-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1CN1C=CC(N)=N1

Computed Properties

• Exact Mass: 255.01196g/mol
• Monoisotopic Mass: 255.01196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine

Professional Introduction to 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine (CAS No. 2137559-06-7)

1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2137559-06-7, belongs to the pyrazole class of molecules, which are known for their broad spectrum of pharmacological effects. Pyrazoles are six-membered aromatic rings containing two nitrogen atoms at adjacent positions, making them versatile scaffolds for drug discovery.

The structural features of 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine include a bromo substituent at the 4-position of the first pyrazole ring and a methyl group at the 1-position. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its interactions with biological targets. The presence of two pyrazole rings linked by a methylene group creates a rigid structure that can be optimized for specific binding affinities.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyrazole derivatives due to their ability to modulate various biological pathways. One of the most promising areas of research is in the development of antiviral and anticancer agents. The bromo and methyl groups in 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine are particularly noteworthy, as they can serve as handles for further chemical modifications to enhance drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent studies have demonstrated that pyrazole derivatives can exhibit potent activity against a variety of pathogens, including viruses and bacteria. For instance, researchers have identified several pyrazole-based compounds that inhibit viral replication by interfering with key enzymes involved in the viral life cycle. The bromo-substituted pyrazoles have shown particular promise in this regard, as the bromine atom can facilitate interactions with specific amino acid residues in target proteins.

The methylene bridge connecting the two pyrazole rings in 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-amine also contributes to its potential therapeutic applications. This bridge can be exploited to create conformationally constrained structures that improve binding to biological targets. Additionally, the presence of two nitrogen atoms in close proximity allows for multiple hydrogen bonding interactions, which can enhance the affinity of the compound for its target.

The synthesis of 1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-3-am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it must be performed under controlled conditions to avoid unwanted side reactions. Once synthesized, the compound can be subjected to various spectroscopic and analytical techniques to confirm its identity and purity.

In conclusion, 1-(4-bromo - 1-methyl - 1H - pyrazol - 5 - yl) - methyl - 1 H - py razol - 3 - am ine (CAS No. 2137559 - 06 - 7) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents and its ability to interact with biological targets make it a valuable scaffold for developing novel therapeutic agents. As research in this area continues to advance, it is likely that additional applications for this compound will be discovered.